Cas no 20753-31-5 (Carbamothioic acid,N-methyl-, O-(1-methylethyl) ester)

• Product Name: Carbamothioic acid,N-methyl-, O-(1-methylethyl) ester
• CAS No: 20753-31-5
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 256735
• PubChem ID: 3034325
• Update Time: 2025-04-19

Carbamothioic acid,N-methyl-, O-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,N-methyl-, O-(1-methylethyl) ester
• ITK
• O-propan-2-yl N-methylcarbamothioate
• O-Isopropyl methylcarbamothioate
• Carbamothioic acid, N-methyl-, O-(1-methylethyl) ester
• SCHEMBL9634604
• O-Isopropyl N-methylthiocarbamate
• 20753-31-5
• O-Isopropyl N-methylthionocarbamate
• AKOS006278477
• Methyl-O-(2-methylethyl) ester of carbamothioic acid
• Carbamothioic acid, methyl-, O-(1-methylethyl) ester
• isopropyl-N-methylthiocarbamate
• O-(1-Methylethyl) methylcarbamothioate
• RTXYXJGGTDHOGH-UHFFFAOYSA-N
• o-Isopropyl methylthiocarbamate #
• DTXSID6066650
• O-Isopropyl-N-methylthiocarbamate
• NS00026728
• BRN 2322844
• Carbamic acid, methylthio-, O-isopropyl ester
• Methylcarbamothioic acid, O-isopropyl ester

• Inchi： 1S/C5H11NOS/c1-4(2)7-5(8)6-3/h4H,1-3H3,(H,6,8)
• InChI Key： RTXYXJGGTDHOGH-UHFFFAOYSA-N
• SMILES： S=C(NC)OC(C)C

Computed Properties

• Exact Mass: 133.05623
• Monoisotopic Mass: 133.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 21.26